Cas no 679-86-7 (Propane,1,1,2,2,3-pentafluoro-)

• Product Name: Propane,1,1,2,2,3-pentafluoro-
• CAS No: 679-86-7
• MF: C₃H₃F₅
• MW: 134.047938585281
• MDL: MFCD00153226
• CID: 503629
• PubChem ID: 69624
• Update Time: 2025-10-31

Propane,1,1,2,2,3-pentafluoro- Chemical and Physical Properties

Names and Identifiers

• Propane,1,1,2,2,3-pentafluoro-
• 1,1,2,2,3-Pentafluoropropane
• Propane, 1,1,2,2,3-pentafluoro-
• HFC 245ca
• 679-86-7
• 1,1,2,2,3-pentafluoro-propane
• HFC-245ca
• 1,1,2,2,3-Pentafluoropropane, 99%
• DTXSID3073925
• 1,1,2,2,3-Pentafluoropropane #
• SCHEMBL144306
• R-245ca
• FT-0605959
• MFCD00153226
• AKOS015852848

• MDL： MFCD00153226
• Inchi： 1S/C3H3F5/c4-1-3(7,8)2(5)6/h2H,1H2
• InChI Key： AWTOFSDLNREIFS-UHFFFAOYSA-N
• SMILES： FC(CF)(C(F)F)F

Computed Properties

• Exact Mass: 134.01500
• Monoisotopic Mass: 134.01549091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 68.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.398 g/mL at 25 °C(lit.)
• Melting Point: −82 °C(lit.)
• Boiling Point: 25-26 °C(lit.)
• Flash Point: 50 °F
• Refractive Index: n20/D 1.567(lit.)
• PSA: 0.00000
• LogP: 1.85630
• Vapor Pressure: 40.81 psi ( 55 °C)
• Solubility: Not determined

Propane,1,1,2,2,3-pentafluoro- Security Information

• Hazard Statement： Flammable
• Hazardous Material transportation number：UN 1993 3/PG 1
• WGK Germany：3
• Hazard Category Code： 11-23/24/25
• Safety Instruction： S16; S36/37/39; S45
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R11; R23/24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on Propane,1,1,2,2,3-pentafluoro-

Recent Advances in the Study of Propane,1,1,2,2,3-pentafluoro- (CAS: 679-86-7) in Chemical and Biomedical Applications

The compound Propane,1,1,2,2,3-pentafluoro- (CAS: 679-86-7) has recently garnered significant attention in the chemical and biomedical research communities due to its unique physicochemical properties and potential applications. This research brief synthesizes the latest findings on this fluorinated hydrocarbon, focusing on its synthesis, characterization, and emerging roles in pharmaceuticals and materials science. The compound's high thermal stability, low toxicity, and excellent solvent properties make it a promising candidate for various industrial and medical applications.

Recent studies have explored the synthesis of Propane,1,1,2,2,3-pentafluoro- using advanced fluorination techniques, such as electrochemical fluorination and direct fluorination with elemental fluorine. Researchers have reported improved yields and purity levels, which are critical for its application in high-value industries. For instance, a 2023 study published in the Journal of Fluorine Chemistry demonstrated a novel catalytic method that achieves over 90% yield, significantly reducing byproduct formation and environmental impact.

In the biomedical field, Propane,1,1,2,2,3-pentafluoro- has been investigated as a potential carrier for drug delivery systems. Its ability to dissolve both hydrophilic and hydrophobic compounds makes it an attractive solvent for formulating poorly water-soluble drugs. A recent preclinical study highlighted its use in enhancing the bioavailability of anticancer agents, showing a 40% increase in drug absorption compared to traditional solvents. These findings were presented at the 2024 International Symposium on Drug Delivery Systems, underscoring the compound's translational potential.

Furthermore, the compound's role in materials science has been expanded with the development of fluoropolymer coatings that exhibit exceptional resistance to chemicals and UV radiation. Researchers have leveraged Propane,1,1,2,2,3-pentafluoro- as a precursor for creating thin films with applications in medical devices and aerospace components. A breakthrough study in Advanced Materials (2024) detailed a scalable deposition technique that integrates this compound into nanocomposites, resulting in materials with superior mechanical strength and durability.

Despite these advancements, challenges remain in the large-scale production and regulatory approval of Propane,1,1,2,2,3-pentafluoro--based products. Ongoing research aims to address these issues by optimizing synthetic pathways and conducting comprehensive toxicity assessments. Collaborative efforts between academia and industry are expected to accelerate the commercialization of this versatile compound, paving the way for its adoption in next-generation technologies and therapies.

In conclusion, Propane,1,1,2,2,3-pentafluoro- (CAS: 679-86-7) represents a compelling area of research with broad implications across multiple disciplines. Its unique properties and diverse applications position it as a key player in the future of chemical and biomedical innovation. Continued investment in research and development will be essential to fully realize its potential and overcome existing limitations.